1-(2,3-difluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,3-difluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid, commonly known as DFBNPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of DFBNPC is not fully understood. However, studies have suggested that DFBNPC exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation. DFBNPC has also been found to inhibit the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
DFBNPC has been found to have several biochemical and physiological effects. In vitro studies have shown that DFBNPC induces DNA damage and cell cycle arrest in cancer cells. DFBNPC has also been found to inhibit the migration and invasion of cancer cells. In vivo studies have shown that DFBNPC has a favorable pharmacokinetic profile and can effectively inhibit tumor growth in animal models.
Advantages and Limitations for Lab Experiments
DFBNPC has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and has a low toxicity profile. DFBNPC is also stable under physiological conditions, making it suitable for in vivo studies. However, DFBNPC has some limitations, including its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the research on DFBNPC. One potential direction is to study the synergistic effects of DFBNPC with other anticancer agents. Another direction is to investigate the potential of DFBNPC as a therapeutic agent for other diseases, such as inflammatory bowel disease. Additionally, further studies are needed to elucidate the mechanism of action of DFBNPC and to optimize its pharmacological properties.
In conclusion, DFBNPC is a promising therapeutic agent that has shown significant potential in scientific research applications. Its potent anticancer activity and inhibitory effects on inflammation make it an attractive candidate for further investigation. While there are some limitations to its use in lab experiments, DFBNPC's favorable pharmacokinetic profile and stability under physiological conditions make it a valuable tool for scientific research.
Synthesis Methods
DFBNPC can be synthesized through a multistep process involving the reaction of 2,3-difluorobenzylamine with ethyl 2-nitroacrylate to form the intermediate 1-(2,3-difluorobenzyl)-3-nitroprop-2-en-1-ol. This intermediate is then subjected to cyclization with hydrazine hydrate to yield DFBNPC.
Scientific Research Applications
DFBNPC has shown promising results in various scientific research applications. One such application is in the field of cancer research where DFBNPC has been found to possess potent anticancer activity against a range of cancer cell lines. DFBNPC has also been studied for its potential as an anti-inflammatory agent and has shown significant inhibitory effects on the production of pro-inflammatory cytokines.
properties
IUPAC Name |
1-[(2,3-difluorophenyl)methyl]-3-nitropyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F2N3O4/c12-8-3-1-2-6(9(8)13)4-15-5-7(11(17)18)10(14-15)16(19)20/h1-3,5H,4H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEKHKLFCULTTFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)CN2C=C(C(=N2)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F2N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.